Cas no 165317-79-3 (4-(4-Chlorophenyl)-3-cyclohexene-1-carboxylic Acid)

• Product Name: 4-(4-Chlorophenyl)-3-cyclohexene-1-carboxylic Acid
• CAS No: 165317-79-3
• MF: C₁₃H₁₃ClO₂
• MW: 236.694123029709
• CID: 2085567
• PubChem ID: 21465099
• Update Time: 2025-05-21

4-(4-Chlorophenyl)-3-cyclohexene-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)-3-cyclohexene-1-carboxylic Acid
• 4-(4-chlorophenyl)cyclohex-3-ene-1-carboxylic acid
• 4’-chloro-2,3,4,5-tetrahydro-[1,1’-biphenyl]-4-carboxylic acid,
• 165317-79-3
• 4'-chloro-2,3,4,5-tetrahydro-[1,1'-biphenyl]-4-carboxylic
• 4'-Chloro-2,3,4,5-tetrahydro[1,1'-biphenyl]-4-carboxylic acid
• 3-Cyclohexene-1-carboxylic acid, 4-(4-chlorophenyl)-
• PUEVPYKWPGVGGE-UHFFFAOYSA-N
• DTXSID40614302
• DB-241704
• SCHEMBL7814126
• 4'-Chloro-2,3,4,5-tetrahydro-[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-chlorophenyl)-cyclohex-3-enecarboxylic acid

• Inchi： 1S/C13H13ClO2/c14-12-7-5-10(6-8-12)9-1-3-11(4-2-9)13(15)16/h1,5-8,11H,2-4H2,(H,15,16)
• InChI Key： PUEVPYKWPGVGGE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 236.0604073g/mol
• Monoisotopic Mass: 236.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.3±0.0 g/cm3
• Boiling Point: 392.5±0.0 °C at 760 mmHg
• Flash Point: 191.2±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

4-(4-Chlorophenyl)-3-cyclohexene-1-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(4-Chlorophenyl)-3-cyclohexene-1-carboxylic Acid

Comprehensive Overview of 4-(4-Chlorophenyl)-3-cyclohexene-1-carboxylic Acid (CAS No. 165317-79-3)

4-(4-Chlorophenyl)-3-cyclohexene-1-carboxylic Acid (CAS No. 165317-79-3) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This cyclohexene derivative, featuring a chlorophenyl substituent, has garnered attention due to its unique structural properties and potential as an intermediate in drug synthesis. Researchers and industry professionals frequently search for this compound under keywords like "4-(4-Chlorophenyl)-3-cyclohexene-1-carboxylic Acid synthesis", "CAS 165317-79-3 applications", and "chlorophenyl cyclohexene derivatives", reflecting its relevance in modern chemistry.

The compound's molecular structure combines a cyclohexene ring with a carboxylic acid functional group and a 4-chlorophenyl moiety, making it a versatile building block for further chemical modifications. Its CAS number 165317-79-3 is often used in regulatory documentation and scientific literature to ensure precise identification. Recent trends in organic chemistry highlight the growing demand for such intermediates, particularly in the development of novel anti-inflammatory agents and bioactive molecules, aligning with broader interests in sustainable and targeted drug design.

From a synthetic perspective, 4-(4-Chlorophenyl)-3-cyclohexene-1-carboxylic Acid can be prepared through multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. These methods are frequently explored in academic research, as evidenced by queries like "synthesis of chlorophenyl cyclohexene carboxylic acid" and "optimization of CAS 165317-79-3 production". The compound's stability under various conditions also makes it suitable for scalable manufacturing, addressing industry needs for high-purity intermediates.

In addition to its pharmaceutical potential, 4-(4-Chlorophenyl)-3-cyclohexene-1-carboxylic Acid is studied for its physicochemical properties, such as solubility, melting point, and reactivity. These characteristics are critical for formulators and process chemists, who often search for "physical properties of CAS 165317-79-3" or "solubility data for chlorophenyl cyclohexene derivatives". Such data ensures compatibility with downstream applications, including catalysis and material science innovations.

Environmental and safety considerations are also integral to discussions about CAS 165317-79-3. While the compound is not classified as hazardous, proper handling protocols are emphasized in research settings. Queries like "handling guidelines for 4-(4-Chlorophenyl)-3-cyclohexene-1-carboxylic Acid" reflect user concerns about workplace safety and regulatory compliance. This aligns with global trends toward greener chemistry practices and reduced environmental impact in chemical production.

Looking ahead, 4-(4-Chlorophenyl)-3-cyclohexene-1-carboxylic Acid is poised to remain a compound of interest due to its structural adaptability. Emerging research areas, such as computational chemistry and machine learning-assisted molecular design, may further unlock its potential. Searches for "CAS 165317-79-3 in drug discovery" and "future applications of chlorophenyl cyclohexene acids" underscore its enduring relevance in science and industry.